N1-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-N'-(2-methylsulfanylphenyl)oxamide
• InChI: InChI=1S/C19H18N4O4S/c1-28-16-7-3-2-5-14(16)21-19(26)18(25)20-10-11-23-17(24)9-8-13(22-23)15-6-4-12-27-15/h2-9,12H,10-11H2,1H3,(H,20,25)(H,21,26)
• InChI Key: IBFNCNXIMZYBOI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

This compound contains several interesting functional groups. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. Additionally, it has an oxalamide group, which is a type of amide, and a methylthio group attached to a phenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Furan rings can be formed through several methods, including the Paal-Knorr Furan Synthesis. Pyridazine rings can be synthesized through methods such as the Japp-Klingemann reaction. The oxalamide group could potentially be introduced through amide bond formation reactions.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research by Aniskova, Grinev, and Yegorova (2017) outlines the synthesis of biologically active compounds containing pyrimidine and pyridazine structural fragments, utilizing arylmethylidene derivatives of furan-2(3H)-ones. This work underscores the significance of furan derivatives as building blocks in the creation of heterocyclic compounds, which could be analogous to the applications of the specified compound in synthesizing varied heterocyclic structures (Aniskova, Grinev, & Yegorova, 2017).

Structural Analysis Techniques

Pollesello and Nore (2003) conducted a comprehensive structure analysis of a complex molecule involving cyclocondensation and featuring clusters of protonated and unprotonated nitrogens. While not the exact compound , the methodologies utilized, including pulsed-field-gradient heteronuclear NMR, could be relevant for the structural elucidation of complex molecules such as the one described, providing insights into their chemical behavior and potential applications (Pollesello & Nore, 2003).

Heterocyclic Systems and Biological Activities

The work by Abou-Elmagd, El-ziaty, and Abdalha (2015) and Sokmen et al. (2014) on the synthesis of heterocyclic systems bearing indolyl and furan moieties and their subsequent evaluation for antimicrobial activities illustrates the potential biological relevance of complex heterocycles. Although not directly related to the specified compound, these studies highlight the broad spectrum of scientific applications possible with heterocyclic compounds, including antimicrobial and antiurease activities, which could suggest areas of interest for further investigation of the target compound's capabilities (Abou-Elmagd, El-ziaty, & Abdalha, 2015); (Sokmen et al., 2014).